4-Chloro-5-pentylbenzene-1,3-diol

• IUPAC Name: 4-chloro-5-pentylbenzene-1,3-diol
• InChI: InChI=1S/C11H15ClO2/c1-2-3-4-5-8-6-9(13)7-10(14)11(8)12/h6-7,13-14H,2-5H2,1H3
• InChI Key: AJTYGQUKQWMODI-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC1=C(C(=CC(=C1)O)O)Cl
• Molecular Formula: C11H15ClO2
• Molecular Weight: 214.69 g/mol

Description

4-Chloro-5-pentylbenzene-1,3-diol is a chemical compound with the molecular formula C11H15ClO2 and a molecular weight of 214.69.

Molecular Structure Analysis

The InChI code for 4-Chloro-5-pentylbenzene-1,3-diol is 1S/C11H15ClO2/c1-2-3-4-5-8-6-9 (13)7-10 (14)11 (8)12/h6-7,13-14H,2-5H2,1H3. This indicates the presence of a benzene ring substituted with a chlorine atom and a pentyl group, along with two hydroxyl groups.

Physical And Chemical Properties Analysis

4-Chloro-5-pentylbenzene-1,3-diol is a solid substance. More specific physical and chemical properties such as melting point, boiling point, solubility, etc., are not provided in the available resources.

Scientific Research Applications

Chemotaxis Regulation

• 4-Chloro-5-pentylbenzene-1,3-diol (abbreviated as MPBD ) plays a role in regulating chemotactic cell aggregation. . Understanding its impact on cell movement and aggregation can have implications in developmental biology and cell migration studies.

Mechanism of Action

Mode of Action

Benzene derivatives typically undergo electrophilic aromatic substitution . In this process, the electrophile forms a sigma-bond with the benzene ring, generating a positively charged intermediate. This intermediate then loses a proton, yielding a substituted benzene ring .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 4-Chloro-5-pentylbenzene-1,3-diol . These factors can include pH, temperature, presence of other molecules, and specific characteristics of the biological environment.